Cas no 81037-07-2 ((2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one)

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one is a chiral dioxolane derivative with a stereochemically defined structure, making it a valuable intermediate in asymmetric synthesis. Its rigid cyclic framework and tert-butyl substituent enhance steric control, facilitating selective reactions in complex organic transformations. The compound is particularly useful in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals, where precise stereochemistry is critical. Its stability under a range of reaction conditions further underscores its utility in multi-step synthetic routes. The (2R,5S) configuration ensures consistent performance in stereoselective applications, making it a preferred choice for researchers requiring high enantiomeric purity.

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one structure

81037-07-2 structure

Product Name:(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one

CAS No:81037-07-2

MF:C₈H₁₄O₃

MW:158.194962978363

CID:3189057

PubChem ID:9855550

Update Time:2025-10-15

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one Chemical and Physical Properties

Names and Identifiers

- 1,3-DIOXOLAN-4-ONE, 2-(1,1-DIMETHYLETHYL)-5-METHYL-, (2R,5S)-
- (2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
- 81037-07-2
- EN300-27780450
- Inchi： 1S/C8H14O3/c1-5-6(9)11-7(10-5)8(2,3)4/h5,7H,1-4H3/t5-,7+/m0/s1
- InChI Key： LEWYZEQNYWGOBF-CAHLUQPWSA-N
- SMILES： O1[C@@H](C)C(=O)O[C@@H]1C(C)(C)C

Computed Properties

Exact Mass: 158.094294304Da
Monoisotopic Mass: 158.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.5Å²

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27780450-0.05g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	0.05g	$94.0	2023-09-09
Enamine	EN300-27780450-0.1g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	0.1g	$140.0	2023-09-09
Enamine	EN300-27780450-0.25g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	0.25g	$200.0	2023-09-09
Enamine	EN300-27780450-0.5g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	0.5g	$374.0	2023-09-09
Enamine	EN300-27780450-1.0g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	1.0g	$499.0	2023-07-07
Enamine	EN300-27780450-2.5g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	2.5g	$978.0	2023-09-09
Enamine	EN300-27780450-5.0g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	5.0g	$1448.0	2023-07-07
Enamine	EN300-27780450-10.0g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	10.0g	$2146.0	2023-07-07
Enamine	EN300-27780450-1g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	1g	$499.0	2023-09-09
Enamine	EN300-27780450-5g	(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one	81037-07-2	90%	5g	$1448.0	2023-09-09